Cas no 180916-06-7 (5-Bromo-2-(2-pyrrolidinoethoxy)pyridine)

• Product Name: 5-Bromo-2-(2-pyrrolidinoethoxy)pyridine
• CAS No: 180916-06-7
• MF: C₁₁H₁₅BrN₂O
• MW: 271.153601884842
• MDL: MFCD13192383
• CID: 851227
• PubChem ID: 10588166
• Update Time: 2025-11-02

5-Bromo-2-(2-pyrrolidinoethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(2-(pyrrolidin-1-yl)ethoxy)pyridine
• 5-Bromo-2-(2-pyrrolidin-1-ylethoxy)pyridine
• Pyridine, 5-bromo-2-[2-(1-pyrrolidinyl)ethoxy]-
• 5-Bromo-2-(2-pyrrolidinoethoxy)pyridine
• 5-bromopyrid-2-yl 2-(1-pyrrolidinyl)ethyl ether
• 5-Bromo-2-(2-pyrrolidin-1-yl-ethoxy)-pyridine
• BNSQBAZKDMOPEO-UHFFFAOYSA-N
• DTXSID30442196
• SB34460
• F13799
• CS-0212325
• SCHEMBL2323674
• 180916-06-7
• AKOS010630647
• DB-368320
• MFCD13192383
• AS-47454
• 5-Bromo-2-[2-(pyrrolidin-1-yl)ethoxy]pyridine

• MDL： MFCD13192383
• Inchi： 1S/C11H15BrN2O/c12-10-3-4-11(13-9-10)15-8-7-14-5-1-2-6-14/h3-4,9H,1-2,5-8H2
• InChI Key： BNSQBAZKDMOPEO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)OCCN1CCCC1

Computed Properties

• Exact Mass: 270.03700
• Monoisotopic Mass: 270.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.4Ų

Experimental Properties

• PSA: 25.36000
• LogP: 2.25660

Additional information on 5-Bromo-2-(2-pyrrolidinoethoxy)pyridine

5-Bromo-2-(2-pyrrolidinoethoxy)pyridine (CAS No. 180916-06-7): A Comprehensive Overview

5-Bromo-2-(2-pyrrolidinoethoxy)pyridine (CAS No. 180916-06-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a pyridine derivative, features a unique molecular structure combining a brominated pyridine core with a pyrrolidinoethoxy side chain. Its versatility and potential applications in drug discovery make it a subject of interest for researchers and industry professionals alike.

The molecular formula of 5-Bromo-2-(2-pyrrolidinoethoxy)pyridine is C₁₁H₁₅BrN₂O, with a molecular weight of 271.16 g/mol. Its structure includes a pyridine ring substituted at the 2-position with a pyrrolidinoethoxy group and a bromine atom at the 5-position. This arrangement contributes to its distinct chemical properties, such as moderate solubility in organic solvents and stability under standard laboratory conditions.

One of the key reasons for the growing interest in 5-Bromo-2-(2-pyrrolidinoethoxy)pyridine is its potential role as a pharmaceutical intermediate. Researchers are exploring its utility in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs. The pyrrolidine moiety in its structure is known to enhance blood-brain barrier permeability, making it a valuable scaffold for neuroactive compounds.

Recent studies have highlighted the compound's relevance in addressing current healthcare challenges. For instance, its structural features align with the search for new neuromodulators and cognitive enhancers - topics frequently searched in academic and pharmaceutical circles. The bromopyridine component offers opportunities for further functionalization through cross-coupling reactions, a popular area in modern medicinal chemistry.

From a synthetic chemistry perspective, 5-Bromo-2-(2-pyrrolidinoethoxy)pyridine serves as an excellent building block for structure-activity relationship (SAR) studies. Its well-defined reactivity pattern allows for precise modifications, enabling researchers to explore various pharmacological profiles. This characteristic makes it particularly valuable in the current trend of fragment-based drug discovery, where small molecular fragments are used to construct more complex drug candidates.

The compound's stability and handling properties have also made it a subject of interest in high-throughput screening applications. Its compatibility with automated synthesis platforms aligns with the pharmaceutical industry's push toward digital chemistry and AI-assisted drug design - topics that frequently appear in recent scientific literature and search queries.

Quality control and analytical characterization of 5-Bromo-2-(2-pyrrolidinoethoxy)pyridine typically involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications. The availability of well-characterized batches has contributed to its growing adoption in research laboratories worldwide.

In the context of green chemistry initiatives, researchers are investigating more sustainable synthetic routes to 5-Bromo-2-(2-pyrrolidinoethoxy)pyridine. This aligns with current industry trends toward environmentally friendly synthesis and reduced waste generation - topics that resonate with both academic and industrial chemists searching for innovative solutions.

The commercial availability of 5-Bromo-2-(2-pyrrolidinoethoxy)pyridine from specialized chemical suppliers has facilitated its broader use in research. Proper storage recommendations typically suggest keeping the compound in a cool, dry environment, protected from light to maintain its stability over extended periods.

Looking forward, the scientific community anticipates continued interest in 5-Bromo-2-(2-pyrrolidinoethoxy)pyridine and related compounds. Its structural features position it as a valuable tool in the ongoing search for new therapeutic agents, particularly in neurological and psychiatric disorders - areas that represent significant unmet medical needs and frequent search topics in medical research databases.

As research progresses, we can expect to see more publications exploring the full potential of 5-Bromo-2-(2-pyrrolidinoethoxy)pyridine in various applications. Its combination of synthetic accessibility and biological relevance ensures its place as an important compound in modern chemical research and drug discovery efforts.